Cas no 100440-26-4 (Ganoderic acid J)

• Product Name: Ganoderic acid J
• CAS No: 100440-26-4
• Molecular Formula: C₃₀H₄₂O₇
• Molecular Weight: 514.65028
• CID: 219763
• PubChem ID: 14109407

Ganoderic acid J Properties

Names and Identifiers

• Lanost-8-en-26-oicacid, 15-hydroxy-3,7,11,23-tetraoxo-, (15a)-
• Ganodericacid J
• Ganoderic acid j
• Lanost-8-en-26-oic acid, 15-hydroxy-3,7,11,23-tetraoxo-, (15alpha)-
• DTXSID701316611
• AKOS040756409
• 100440-26-4
• 6-(15-Hydroxy-4,4,10,13,14-pentamethyl-3,7,11-trioxo-1,2,5,6,12,15,16,17-octahydrocyclopenta[a]phenanthren-17-yl)-2-methyl-4-oxoheptanoic acid
• 6-{3-hydroxy-3a,6,6,9a,11a-pentamethyl-4,7,10-trioxo-1H,2H,3H,5H,5aH,8H,9H,11H-cyclopenta[a]phenanthren-1-yl}-2-methyl-4-oxoheptanoic acid
• DA-73646

• InChIKey： KIJCKCLHIXLFEW-JJWHRAAESA-N
• Inchi： InChI=1S/C30H42O7/c1-15(10-17(31)11-16(2)26(36)37)18-12-23(35)30(7)25-19(32)13-21-27(3,4)22(34)8-9-28(21,5)24(25)20(33)14-29(18,30)6/h15-16,18,21,23,35H,8-14H2,1-7H3,(H,36,37)/t15-,16?,18-,21+,23+,28+,29-,30+/m1/s1
• SMILES： OC(C(CC(C[C@H]([C@H]1C[C@H](O)[C@]2(C3C(=O)C[C@H]4C(C(CC[C@]4(C)C=3C(C[C@]12C)=O)=O)(C)C)C)C)=O)C)=O

Computed Properties

• Exact Mass: 514.29316
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 6
• Monoisotopic Mass: 514.29305367 g/mol
• Heavy Atom Count: 37
• Complexity: 1120
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 8
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.6
• Topological Polar Surface Area: 126Ų
• Molecular Weight: 514.6

Experimental Properties

• PSA: 125.81

Related Categories

• Triterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids